Cas no 76970-79-1 (4,7-Epoxy-1H-isoindole-1,3(2H)-dione,hexahydro-3a,7a-dimethyl-2-(2-propen-1-yl)-)

• Product name: 4,7-Epoxy-1H-isoindole-1,3(2H)-dione,hexahydro-3a,7a-dimethyl-2-(2-propen-1-yl)-
• CAS No: 76970-79-1
• MF: C₁₃H₁₇NO₃
• Molecular Weight: 235.279
• CID: 575343
• PubChem ID: 156982

4,7-Epoxy-1H-isoindole-1,3(2H)-dione,hexahydro-3a,7a-dimethyl-2-(2-propen-1-yl)- Properties

Names and Identifiers

• 4,7-Epoxy-1H-isoindole-1,3(2H)-dione,hexahydro-3a,7a-dimethyl-2-(2-propen-1-yl)-
• 4,7-Epoxy-1H-isoindole-1,3(2H)-dione, hexahydro-3a,7a-dimethyl-2-(2-propenyl)-, (3aalpha,4beta,7beta,7aalpha)-
• (3aR,4S,7R,7aS)-3a,7a-dimethyl-2-prop-2-enyl-4,5,6,7-tetrahydro-octahydro-1H-4,7-epoxyisoindole-1,3-dione
• 76970-79-1

• Inchi： InChI=1S/C13H17NO3/c1-4-7-14-10(15)12(2)8-5-6-9(17-8)13(12,3)11(14)16/h4,8-9H,1,5-7H2,2-3H3/t8-,9+,12+,13-
• InChIKey： ZNCZKJWAJMAMLF-JDNZLRHBSA-N
• SMILES： CC12C3CCC(C1(C(=O)N(C2=O)CC=C)C)O3

Computed Properties

• 精确分子量: 235.12084340g/mol
• 同位素质量: 235.12084340g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 0
• 氢键受体数量: 3
• 重原子数量: 17
• 可旋转化学键数量: 2
• 复杂度: 398
• 共价键单元数量: 1
• 确定原子立构中心数量: 4
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 0.8
• 拓扑分子极性表面积: 46.6Ų